1-benzyl-5-chloro-1H-1,2,4-triazole-3-carboxylic acid

• IUPAC Name: 1-benzyl-5-chloro-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C10H8ClN3O2/c11-10-12-8(9(15)16)13-14(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,15,16)
• InChI Key: GJXQCBFRUQITFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NC(=N2)C(=O)O)Cl
• Molecular Formula: C10H8ClN3O2
• Molecular Weight: 237.64 g/mol
• CAS No.: 1807979-67-4

Description

1-Benzyl-5-chloro-1H-1,2,4-triazole-3-carboxylic acid (BCTCA) is an organic compound that is used in a variety of scientific applications. It is a derivative of the parent compound 1,2,4-triazole, which is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. BCTCA is widely used in the synthesis of various organic compounds and in the study of biochemical and physiological systems.

Scientific Research Applications

Triazole Derivatives in Drug Development

Triazole derivatives, including the 1-Benzyl-5-chloro-1H-1,2,4-triazole-3-carboxylic acid, have garnered attention in pharmaceutical research due to their broad spectrum of biological activities. These compounds have been studied extensively for their potential as antimicrobial, antifungal, antioxidant, anti-inflammatory, antiviral agents, and their activity against neglected diseases. The versatility of the triazole core allows for structural variations leading to new drugs with diverse therapeutic applications (Ferreira et al., 2013). Their significance is further underscored by the successful integration of various triazole derivatives into the pharmaceutical market, prompting continued research and development in this area.

Synthetic Routes and Chemical Properties

The chemical synthesis of triazole derivatives, including 1,4-disubstituted 1,2,3-triazoles, has been a subject of significant research interest. Various synthetic routes have been explored to enhance the efficiency and sustainability of producing these compounds. Notably, the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction has emerged as a critical method for synthesizing triazole derivatives, offering a regioselective approach to producing 1,4-disubstituted 1,2,3-triazoles with high yields and under eco-friendly conditions (Kaushik et al., 2019). These advancements in synthetic chemistry have facilitated the development of triazole derivatives with improved biological activities and better environmental compatibility.

Applications in Material Science

Apart from their biological activities, triazole derivatives have also found applications in material science, particularly in the development of corrosion inhibitors for various metals and alloys. The 1,2,3-triazole derivatives, prepared through CuAAC reactions, have demonstrated good efficiency as corrosion inhibitors in acidic media, offering a sustainable and non-toxic alternative to traditional corrosion inhibition methods. Their application extends to protecting steels, copper, iron, and aluminum against corrosion, highlighting the versatility and potential of triazole derivatives in industrial applications (Hrimla et al., 2021).